2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C25H35N3O4S/c1-27-13-7-8-19-16-20(9-11-22(19)27)23(28-14-5-4-6-15-28)18-26-33(29,30)25-12-10-21(31-2)17-24(25)32-3/h9-12,16-17,23,26H,4-8,13-15,18H2,1-3H3
• InChI Key: YXJFZAKYADFOJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=C(C=C(C=C3)OC)OC)N4CCCCC4
• Molecular Formula: C25H35N3O4S
• Molecular Weight: 473.6 g/mol
• CAS No.: 946342-89-8

Description

2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide is a synthetically designed benzenesulfonamide derivative intended for research applications. Its molecular structure incorporates a 2,4-dimethoxybenzenesulfonamide group linked to a 1-methyl-1,2,3,4-tetrahydroquinoline scaffold via a piperidine-containing ethyl chain. This specific architecture, featuring nitrogen-containing heterocycles like tetrahydroquinoline and piperidine, is common in the development of pharmacologically active compounds and suggests potential for diverse investigative uses . The presence of the benzenesulfonamide group is a significant functional moiety, often associated with biological activity and is a feature in compounds subject to regulatory frameworks for pharmaceutical ingredients . Researchers can explore this compound's physical and chemical properties, solubility characteristics, and mechanism of action in controlled laboratory settings. It is supplied as a high-purity material strictly for in vitro research. This product is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions in a professionally controlled environment.

Biological Activity

2,4-Dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{20}\text{H}_{28}\text{N}_{2}\text{O}_{4}\text{S}$$

The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes in the body. Notably, it has been studied for its effects on:

• Cholinergic System : Compounds similar to this sulfonamide have shown inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial in neurotransmission. For instance, related tetrahydroquinoline derivatives demonstrated IC50 values of 46.42 µM against BChE and 157.31 µM against AChE .

Biological Activity Data

The following table summarizes the biological activities reported for similar compounds:

Activity	IC50 Value (µM)	Reference
Inhibition of AChE	157.31
Inhibition of BChE	46.42
Antimicrobial Activity	Moderate
Selective Antagonism at OX1 Receptor	Potent

Case Studies

• Tetrahydroquinoline Derivatives : A study examined various tetrahydroquinoline derivatives for their cholinesterase inhibitory activities. The results indicated that modifications in the substituents significantly affected the potency against AChE and BChE, suggesting a structure-activity relationship that could be explored further with the sulfonamide compound .
• Antimicrobial Properties : Another study focused on the antimicrobial properties of related compounds, finding moderate activity against a range of bacteria and fungi. This suggests potential therapeutic applications in treating infections .
• Neuropharmacological Effects : Research has indicated that compounds with similar structures can influence neuropharmacological pathways, particularly in models of drug addiction where orexin receptors play a role. The antagonism of these receptors could provide insights into addiction treatments .

Scientific Research Applications

Antitumor Activity

Research indicates that compounds with similar structures to 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide exhibit promising antitumor properties. For instance, novel benzenesulfonamides have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines such as colon (HCT-116), breast (MCF-7), and cervical cancer (HeLa) cells. These studies suggest that modifications in the sulfonamide structure can enhance selectivity and potency against cancer cells .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has been highlighted in studies focusing on α-glucosidase and acetylcholinesterase. These enzymes are critical in managing conditions like Type 2 Diabetes Mellitus (T2DM) and Alzheimer's Disease (AD). The sulfonamide derivatives were screened for their inhibitory activities, showing effectiveness that could lead to therapeutic applications in these areas .

Synthesis Techniques

The synthesis of 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide involves several steps including the reaction of piperidine derivatives with tetrahydroquinoline precursors. This multi-step synthesis is crucial for producing compounds with desired biological activities .

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is vital for optimizing the efficacy of compounds like this sulfonamide. SAR studies help identify which structural features contribute to biological activity and guide the design of new derivatives with enhanced potency and reduced side effects .

Antimicrobial Properties

Recent studies have explored the antimicrobial potential of related sulfonamide compounds. The evaluation of minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) revealed that certain derivatives effectively suppress microbial growth and biofilm formation in pathogens such as Klebsiella pneumoniae and Pseudomonas aeruginosa. This suggests that similar compounds could be developed as new antimicrobial agents .

Drug Design Applications

The compound's complex structure makes it a candidate for drug design efforts aimed at creating hybrid molecules that combine different pharmacophores. This approach can lead to the development of multifunctional drugs targeting multiple pathways in diseases like cancer and neurodegenerative disorders .

Case Study: Antitumor Evaluation

In a specific study involving novel benzenesulfonamides, researchers synthesized a series of compounds based on the core structure of 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide. The most active compounds demonstrated significant cytotoxicity against selected cancer cell lines with IC50 values indicating their potential as effective anticancer agents .

Case Study: Enzyme Inhibition

Another study focused on sulfonamide derivatives' ability to inhibit α-glucosidase and acetylcholinesterase enzymes. The results showed that specific modifications in the molecular structure led to enhanced inhibition rates, suggesting a pathway for developing therapeutic agents for T2DM and AD management .

Comparison with Similar Compounds

Structural Similarity Analysis

Computational similarity metrics (e.g., Tanimoto and Dice indices) and fragmentation pattern clustering (via MS/MS cosine scores) are critical for identifying analogs . Key structural analogs and their features include:

Table 1: Structural and Functional Comparison

Compound Name (Reference)	Key Structural Features	Molecular Weight (g/mol)	Hypothesized Bioactivity
Target Compound	2,4-Dimethoxybenzenesulfonamide, tetrahydroquinoline, piperidine	~550	Kinase/CNS targets
N-(2-Thiazolyl)-4-(1,2,3,4-tetrahydro-4,4,6-trimethyl-2-thioxo-1-pyrimidinyl)benzenesulfonamide	Pyrimidinyl-thione, thiazolyl	~400	Antimicrobial/Enzyme inhibition
2e : N-(2-([1,1'-Biphenyl]-4-yl)-2-((2,2,6,6-tetramethylpiperidin-1-yl)oxy)ethyl)benzenesulfonamide	Biphenyl, tetramethylpiperidine	606.75	Anti-inflammatory/CYP450 modulation
B12 : Pyrimidinone-acetamide derivative	Pyrimidinone, 4-hydroxyphenyl	~450	Antimicrobial
2n : Hexyl-linked tetramethylpiperidine sulfonamide	Hexyl chain, tetramethylpiperidine	~500	Pro-drug activation

Key Observations:

Piperidine vs. Tetramethylpiperidine: The target’s piperidine group lacks steric hindrance from methyl groups (unlike 2e), possibly improving binding to flat enzymatic pockets .

Heterocyclic Moieties: The tetrahydroquinoline group in the target compound distinguishes it from pyrimidinyl (B12) or thiazolyl-containing analogs ( ), suggesting divergent biological targets (e.g., serotonin receptors vs. kinase inhibitors) .

Functional and Bioactivity Comparisons

Bioactivity clustering () and fragmentation pattern analysis () provide functional insights:

• Target vs. 2e (): Despite moderate structural similarity (Tanimoto score ~0.65 using MACCS fingerprints), 2e’s biphenyl group may favor CYP450 interactions, whereas the target’s tetrahydroquinoline could prioritize CNS targets .
• Target vs.

Limitations of Structural Similarity:

• cautions that bioisosteric replacements (e.g., piperidine vs. tetrahydroquinoline) may yield unpredictable activity shifts. For instance, replacing the target’s tetrahydroquinoline with a pyrimidinone (B12) could abolish CNS activity but enhance antimicrobial effects .